Cas no 1912-63-6 (Androsta-3,5-dien-17-one)

• Product Name: Androsta-3,5-dien-17-one
• CAS No: 1912-63-6
• Molecular Formula: C₁₉H₂₆O
• Molecular Weight: 270.40914
• CID: 118207
• PubChem ID: 15383327

Androsta-3,5-dien-17-one Properties

Names and Identifiers

• Androsta-3,5-dien-17-one
• (8R,9S,10R,13S,14S)-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
• 3,5-androstadien-17-one
• AG-E-39656
• Androst-3,5-diene-17-one
• androsta-3,5(6)-dien-17-one
• Androsta-3,5-dien-17-on
• androsta-3,5-diene-17-one
• Androstadien-(3.5)-on-(17)
• CTK0H1701
• D3,5-Androstadien-17-one
• SureCN132234
• DTXSID60572238
• NINLAYUXSUKKHW-QAGGRKNESA-N
• Androsta-3,5-dien-17-one #
• SCHEMBL132234
• AMY39098
• 1912-63-6
• BDBM50135986
• 3,5-Androstandien-17-one
• CHEMBL3752366

• InChIKey： NINLAYUXSUKKHW-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H26O/c1-18-11-4-3-5-13(18)6-7-14-15-8-9-17(20)19(15,2)12-10-16(14)18/h3,5-6,14-16H,4,7-12H2,1-2H3
• SMILES： CC12CCC3C(CC=C4C3(C)CCC=C4)C1CCC2=O

Computed Properties

• Exact Mass: 270.19848
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 270.198365449g/mol
• Heavy Atom Count: 20
• Complexity: 514
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.68440
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids